Cas no 1450661-33-2 (Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1450661-33-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4827116
• Update Time: 2025-06-12

Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

• Inchi： 1S/C13H16N2O2/c1-8-10(12(16)17-13(2,3)4)9-6-5-7-14-11(9)15-8/h5-7H,1-4H3,(H,14,15)
• InChI Key： ZNCRCMWKAJHHSM-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)NC2C1=CC=CN=2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

Comprehensive Overview of Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS 1450661-33-2)

Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS 1450661-33-2) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique pyrrolopyridine scaffold makes it a critical intermediate for developing bioactive molecules, particularly in oncology and CNS drug discovery. The tert-butyl ester group enhances its stability and solubility, facilitating downstream modifications.

Recent trends in drug development highlight the growing demand for nitrogen-containing heterocycles, with pyrrolo[2,3-b]pyridine derivatives gaining attention due to their kinase inhibition properties. Researchers frequently search for "CAS 1450661-33-2 supplier" or "Tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate synthesis," reflecting its industrial relevance. Computational studies suggest this compound's potential as a BRD4 inhibitor precursor, aligning with the current focus on epigenetic therapeutics.

The compound's crystalline form (typically white to off-white powder) and high purity (>98% by HPLC) ensure reproducibility in medicinal chemistry applications. Analytical data (1H NMR, LC-MS) confirms its structural integrity, while the carboxylate protection strategy allows selective deprotection for further derivatization. Environmental considerations drive interest in "green synthesis routes for 1450661-33-2," with recent patents describing solvent-free condensation methods.

In structure-activity relationship (SAR) studies, the 2-methyl substitution on the pyrrolopyridine core demonstrates enhanced metabolic stability compared to unsubstituted analogs. This feature addresses a key challenge in small-molecule drug design – improving pharmacokinetic profiles. The compound's logP value (~2.3) and hydrogen bond acceptors/donors comply with Lipinski's Rule of Five, making it a promising candidate for lead optimization.

Emerging applications include its use as a fluorescence probe precursor in bioimaging, leveraging the pyrrolopyridine moiety's intrinsic photophysical properties. Cross-coupling reactions at the pyridine nitrogen position enable diverse molecular architectures, answering frequent queries about "functionalization of CAS 1450661-33-2." Regulatory databases confirm its non-hazardous status under standard handling conditions.

Quality control protocols emphasize residual solvent analysis (tested by GC) and polymorph screening, addressing industry concerns about batch-to-batch consistency. The compound's stability under inert atmosphere (-20°C storage) ensures long-term usability, while its melting point (148-152°C) provides a key purity indicator. These characteristics position it as a reliable building block for high-throughput screening libraries.

Recent publications describe innovative uses in DNA-encoded library technology (DELT), where its orthogonal reactivity enables efficient scaffold diversification. Patent landscapes reveal increasing claims incorporating this privileged structure, particularly in JAK/STAT signaling pathway modulators. Such developments correlate with rising searches for "1450661-33-2 patent status" among IP professionals.

Advanced purification techniques like preparative SFC now enable enantiomeric resolution of derivatives, addressing the pharmaceutical industry's focus on chiral drug development. The compound's scalable synthesis (demonstrated at kilogram-scale in recent literature) meets commercial demand, while its compatibility with flow chemistry systems aligns with modern continuous manufacturing paradigms.